molecular formula C8H4N2O2 B8735610 2,5-Dihydroxyterephthalonitrile CAS No. 4655-70-3

2,5-Dihydroxyterephthalonitrile

Cat. No.: B8735610
CAS No.: 4655-70-3
M. Wt: 160.13 g/mol
InChI Key: XCVWVIHAUUKVAL-UHFFFAOYSA-N
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Description

2,5-Dihydroxyterephthalonitrile is a useful research compound. Its molecular formula is C8H4N2O2 and its molecular weight is 160.13 g/mol. The purity is usually 95%.
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Properties

CAS No.

4655-70-3

Molecular Formula

C8H4N2O2

Molecular Weight

160.13 g/mol

IUPAC Name

2,5-dihydroxybenzene-1,4-dicarbonitrile

InChI

InChI=1S/C8H4N2O2/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-2,11-12H

InChI Key

XCVWVIHAUUKVAL-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=CC(=C1O)C#N)O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 5 liter-reaction vessel, 100 g (5.32×10-1M) of 2,5-dicyano-1,4-dimethoxybenzene, 312.5 g (1.17M) of anhydrous aluminum tribromide and 2.5 liters of dry benzene were placed, followed by heat-refluxing for 7 hours. After the reaction, the reaction mixture as cooled and poured into a mixture of 3 kg of crushed ice and 500 ml of concentrated hydrochloric acid to precipitate a crystal. The crystal was recovered by filtration and dissolved in 2N-sodium hydroxide aqueous solution. The resultant insoluble residue was filtered off and the filtrate was acidified with 2N-hydrochloric acid to precipitate a crystal. The crystal was recovered by filtration and washed with water, followed by drying to obtain 35.5 g of 2,5-dicyanohydroquinone (Yield: 41.7%).
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
312.5 g
Type
reactant
Reaction Step One
Quantity
2.5 L
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
3 kg
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
reactant
Reaction Step Two

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